Cas no 75677-08-6 (Benzaldehyde, 4-(3-phenylpropoxy)-)

• Product Name: Benzaldehyde, 4-(3-phenylpropoxy)-
• CAS No: 75677-08-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 539173
• PubChem ID: 21191255
• Update Time: 2025-04-19

Benzaldehyde, 4-(3-phenylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(3-phenylpropoxy)-
• 4-(3-phenylpropoxy)benzaldehyde
• p-(3-Phenylpropoxy)benzaldehyde
• DTXSID30611264
• YYKBLXAPERCAGZ-UHFFFAOYSA-N
• AKOS000202332
• SCHEMBL947314
• 4-(3-phenylpropyloxy)benzaldehyde
• 75677-08-6

• Inchi： 1S/C16H16O2/c17-13-15-8-10-16(11-9-15)18-12-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-11,13H,4,7,12H2
• InChI Key： YYKBLXAPERCAGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers